4-benzoyl-N-(2-methoxy-5-nitrophenyl)benzamide

• IUPAC Name: 4-benzoyl-N-(2-methoxy-5-nitrophenyl)benzamide
• InChI: InChI=1S/C21H16N2O5/c1-28-19-12-11-17(23(26)27)13-18(19)22-21(25)16-9-7-15(8-10-16)20(24)14-5-3-2-4-6-14/h2-13H,1H3,(H,22,25)
• InChI Key: BQKVQJKEIKBPQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C21H16N2O5
• Molecular Weight: 376.4 g/mol
• CAS No.: 325988-09-8

Description

Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological and potential drug industries. They are found in various natural products in organic chemistry.

Synthesis Analysis

The synthesis of benzamide compounds often starts from benzoic acid or its derivatives and amine derivatives. The specific synthesis process can vary depending on the substituents on the benzamide.

Molecular Structure Analysis

The molecular structure of benzamides can be determined using various spectroscopic methods, including IR, 1H NMR, 13C NMR. The exact structure would depend on the specific substituents on the benzamide.

Chemical Reactions Analysis

Reactions at the benzylic position are very important for synthesis problems. Free radical bromination, nucleophilic substitution, oxidation are some of the reactions that can occur.

Mechanism of Action

The mechanism of action of benzamides can vary widely depending on their specific structure and functional groups. Some benzamides show anti-platelet activity. Recently, benzamide compounds have been used in drug discovery.

Future Directions

Benzamides and their derivatives continue to be an area of interest in various fields, including drug discovery. By conducting in vivo biochemical tests of effective amides, researches can be carried out in different fields of application.